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Compound of Interest

Compound Name: Dibenzo-30-crown-10

Cat. No.: B100617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of dibenzo-30-crown-
10 (DB30C10) and its derivatives in the construction of supramolecular polymers. Detailed

protocols for the synthesis, characterization, and application of these materials are outlined,

with a focus on their stimuli-responsive and self-healing properties.

Introduction to Dibenzo-30-crown-10 in
Supramolecular Chemistry
Dibenzo-30-crown-10 is a macrocyclic polyether that serves as an excellent host molecule for

specific guest species, particularly paraquat (1,1'-dimethyl-4,4'-bipyridinium) and its derivatives.

The formation of stable host-guest complexes between DB30C10-based monomers and

complementary dicationic guests, such as bis-viologens, drives the self-assembly of linear

supramolecular polymers. These non-covalent polymers exhibit unique properties, including

responsiveness to external stimuli and the ability to self-heal, making them attractive for various

applications in materials science and drug delivery.

The key interaction is the threading of the electron-deficient paraquat guest through the

electron-rich cavity of the DB30C10 host, stabilized by C-H···O hydrogen bonds, π-π stacking,

and ion-dipole interactions. By using bifunctional monomers, i.e., a bis(DB30C10) host and a

bis-paraquat guest, long-chain supramolecular polymers can be readily formed in solution.
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Key Host-Guest Systems and Their Properties
The stability and properties of the resulting supramolecular polymers are highly dependent on

the specific host and guest molecules employed. The table below summarizes quantitative data

for relevant host-guest complexation.

Host
Monomer

Guest
Monomer

Solvent

Associati
on
Constant
(K_a)
[M⁻¹]

Degree of
Polymeriz
ation (DP)

Molecular
Weight
(M_n)
[kDa]

Referenc
e

Bis(dibenz

o-30-

crown-10)

cryptand

Dibenzyl

paraquat

Dichlorome

thane
4.36 x 10⁵ - - [1]
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with C10

spacer

Bis-

paraquat

with C10

spacer

Dichlorome

thane
- 126 407 [1]

cis-

DB30C10

diol

Paraquat
Not

specified
- - - [1]

trans-

DB30C10

diol

Paraquat
Not

specified
- - - [1]

Experimental Protocols
Synthesis of a Bis(dibenzo-30-crown-10) Host Monomer
This protocol is adapted from the synthesis of related bis(crown ether) compounds and is a

representative procedure.
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Objective: To synthesize a bifunctional host monomer for supramolecular polymerization.

Materials:

Dibenzo-30-crown-10 diol

Appropriate diether or dihalide linker (e.g., 1,10-dibromodecane)

Sodium hydride (NaH)

Anhydrous N,N-dimethylformamide (DMF)

Standard glassware for organic synthesis

Purification supplies (silica gel, solvents for chromatography)

Procedure:

Dissolve dibenzo-30-crown-10 diol in anhydrous DMF under an inert atmosphere (e.g.,

nitrogen or argon).

Add sodium hydride (NaH) portion-wise to the solution at 0 °C to deprotonate the hydroxyl

groups.

Stir the reaction mixture at room temperature for 1 hour.

Add the dihalide linker (e.g., 1,10-dibromodecane) dropwise to the reaction mixture.

Heat the reaction to a specified temperature (e.g., 80 °C) and stir for 24-48 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction to room temperature and quench with water.

Extract the product with a suitable organic solvent (e.g., dichloromethane).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.
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Purify the crude product by column chromatography on silica gel to obtain the pure

bis(dibenzo-30-crown-10) host monomer.

Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Formation and Characterization of the Supramolecular
Polymer
Objective: To form a linear supramolecular polymer and characterize its properties.

Materials:

Bis(dibenzo-30-crown-10) host monomer

Bis-paraquat guest monomer

Anhydrous solvent (e.g., dichloromethane or a chloroform/acetonitrile mixture)

NMR spectrometer

Viscometer (e.g., Ubbelohde viscometer)

Diffusion-Ordered Spectroscopy (DOSY) NMR capabilities

Procedure:

A. Supramolecular Polymerization:

Dissolve equimolar amounts of the bis(dibenzo-30-crown-10) host and bis-paraquat guest

in the chosen anhydrous solvent.

Prepare a series of solutions with varying concentrations to study concentration-dependent

properties.

Allow the solutions to equilibrate.

B. ¹H NMR Spectroscopy:
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Acquire ¹H NMR spectra of the host, the guest, and the mixture at various concentrations.

Observe changes in the chemical shifts of the aromatic protons of the crown ether and the

bipyridinium protons of the guest to confirm complexation. Upfield shifts are typically

observed for the guest protons upon inclusion in the crown ether cavity.

C. Viscosity Measurements:[1]

Measure the specific viscosity of the supramolecular polymer solutions at different

concentrations using a viscometer at a constant temperature.

Plot the logarithm of the specific viscosity versus the logarithm of the concentration. A slope

significantly greater than 1 (e.g., >3) at higher concentrations is indicative of the formation of

high molecular weight polymers.[1]

D. Diffusion-Ordered Spectroscopy (DOSY):[2]

Perform DOSY NMR experiments on the supramolecular polymer solutions.

A decrease in the diffusion coefficient with increasing concentration confirms the formation of

larger aggregates, i.e., supramolecular polymerization.[2]

Application Protocol: Stimuli-Responsive Behavior
Objective: To investigate the redox-responsive nature of the supramolecular polymer.[3]

Materials:

Supramolecular polymer solution

Oxidizing agent (e.g., hydrogen peroxide)

Reducing agent (e.g., ascorbic acid)

UV-Vis spectrophotometer

Rheometer

Procedure:
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Prepare a solution of the supramolecular polymer of a concentration known to form a gel or a

highly viscous solution.

Redox-Induced Disassembly: Add an oxidizing agent to the solution. The viologen units will

be oxidized, leading to a decrease in the host-guest binding affinity and disassembly of the

polymer, resulting in a sol state.

Monitor the sol-gel transition visually and by rheological measurements (a sharp decrease in

storage modulus, G').

Redox-Induced Assembly: To the resulting solution, add a reducing agent. This will reduce

the viologen units back to their original state, restoring the host-guest interaction and leading

to the re-formation of the gel.

Monitor the gel formation visually and through rheology (an increase in G').

Application Protocol: Self-Healing Properties
Objective: To evaluate the self-healing capability of the supramolecular polymer hydrogel.[3]

Materials:

Supramolecular polymer hydrogel

Scalpel or razor blade

Microscope

Rheometer

Procedure:

Cast the supramolecular polymer into a mold to form a solid hydrogel.

Cut the hydrogel into two separate pieces with a scalpel.

Gently press the two cut surfaces together and allow them to remain in contact at room

temperature.
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Periodically observe the interface under a microscope to monitor the disappearance of the

cut.

Quantitative Analysis (Rheology):

Measure the initial rheological properties (storage modulus, G') of the intact hydrogel.

Cut the sample and then press the pieces back together.

After a set healing time, re-measure the rheological properties.

Calculate the healing efficiency as the ratio of the recovered G' to the original G'.

Visualizations
Logical Relationships and Workflows
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Caption: Overall workflow from monomer synthesis to applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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